Cas no 1249434-87-4 (methyl 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate)

• Product Name: methyl 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate
• CAS No: 1249434-87-4
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6071613
• PubChem ID: 61918978
• Update Time: 2025-10-31

methyl 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate
• 1249434-87-4
• AKOS011192895
• EN300-1123284

• Inchi： 1S/C9H15N3O2/c1-9(10-2,8(13)14-3)6-12-5-4-11-7-12/h4-5,7,10H,6H2,1-3H3
• InChI Key： FZIUMWITAAXBRF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CN1C=NC=C1)NC)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate

Research Briefing on Methyl 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate (CAS: 1249434-87-4)

Methyl 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate (CAS: 1249434-87-4) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound, with its unique structural features, has been investigated for its role in modulating biological targets, particularly those involved in neurological and inflammatory pathways. Recent publications have explored its synthesis via multi-step organic reactions, emphasizing the optimization of yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound, ensuring its structural integrity and consistency in research applications.

In vitro studies have demonstrated that methyl 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate exhibits promising binding affinity towards specific receptors, such as G-protein-coupled receptors (GPCRs) and ion channels. These findings suggest its potential as a scaffold for designing new drugs targeting conditions like chronic pain, neurodegenerative diseases, and autoimmune disorders. However, further in vivo studies are required to validate its efficacy and safety profile.

Recent advancements in computational chemistry have also contributed to understanding the compound's mechanism of action. Molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses have provided insights into its interactions with biological targets, paving the way for rational drug design. These computational approaches, combined with experimental data, offer a comprehensive framework for optimizing the compound's pharmacological properties.

Despite its potential, challenges remain in the large-scale synthesis and formulation of methyl 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate. Researchers are actively exploring greener synthetic routes and scalable production methods to address these issues. Additionally, regulatory considerations and intellectual property landscapes are being evaluated to facilitate its transition from bench to bedside.

In conclusion, methyl 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate represents a promising candidate in medicinal chemistry, with its unique structure and biological activity offering numerous opportunities for drug development. Continued research efforts, particularly in preclinical and clinical stages, will be crucial to unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in the pharmaceutical industry.